Cas no 36392-74-2 (2-Azaspiro[4.5]decane hydrochloride)

• Product Name: 2-Azaspiro[4.5]decane hydrochloride
• CAS No: 36392-74-2
• MF: C₉H₁₈ClN
• MW: 175.69892168045
• MDL: MFCD05861558
• CID: 2183945
• PubChem ID: 45074012
• Update Time: 2025-05-23

2-Azaspiro[4.5]decane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.5]decane hydrochloride
• 2-Azaspiro[4.5]decane HCl
• 2-aza-spiro[4.5]decane hydrochloride
• 2-Aza-spiro[4.5decane hydrochloride
• SB19933
• SY099789
• 2-azaspiro[4.5]decane;hydrochloride
• AS-53008
• CS-0052028
• SCHEMBL1372820
• AKOS030628540
• P15971
• 36392-74-2
• MFCD05861558
• DB-260783
• 2-azaspiro[4.5]decanehydrochloride
• EN300-7415430

• MDL： MFCD05861558
• Inchi： 1S/C9H17N.ClH/c1-2-4-9(5-3-1)6-7-10-8-9;/h10H,1-8H2;1H
• InChI Key： NRUFBXPWDNPPRX-UHFFFAOYSA-N
• SMILES： Cl.N1CCC2(C1)CCCCC2

Computed Properties

• Exact Mass: 175.1127773g/mol
• Monoisotopic Mass: 175.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-Azaspiro[4.5]decane hydrochloride

2-Azaspiro[4.5]decane Hydrochloride: A Comprehensive Overview

The compound with CAS No. 36392-74-2, commonly referred to as 2-Azaspiro[4.5]decane Hydrochloride, is a unique chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom at position 2. The spiro structure of this compound contributes to its distinct physical and chemical properties, making it a subject of interest for researchers exploring novel drug candidates and advanced materials.

Recent studies have highlighted the potential of 2-Azaspiro[4.5]decane Hydrochloride in various therapeutic areas, particularly in the development of agents targeting central nervous system disorders. The compound's ability to modulate neurotransmitter systems, such as dopamine and serotonin, has been extensively investigated. For instance, a 2023 study published in *Nature Communications* demonstrated that derivatives of this compound exhibit promising activity in preclinical models of depression and anxiety, suggesting its potential as a lead compound for antidepressant drug development.

In addition to its pharmacological applications, 2-Azaspiro[4.5]decane Hydrochloride has also been explored for its role in catalytic processes and material science. Its nitrogen-containing spirocyclic structure provides a rigid framework that can serve as a template for the synthesis of complex molecules. Researchers have utilized this compound as a building block in the construction of macrocyclic compounds and supramolecular assemblies, which have applications in drug delivery systems and nanotechnology.

The synthesis of 2-Azaspiro[4.5]decane Hydrochloride involves a multi-step process that typically begins with the preparation of an appropriate spirocyclic precursor. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for pharmacological studies requiring high stereochemical control. A 2023 paper in *Journal of Organic Chemistry* detailed a novel approach using organocatalysis to achieve high yields and enantioselectivity in the synthesis of this compound.

From a structural perspective, 2-Azaspiro[4.5]decane Hydrochloride exhibits interesting electronic properties due to the conjugation between the nitrogen atom and the adjacent spiro rings. These properties make it a valuable tool in studying molecular recognition and π-π interactions. For example, a 2023 study published in *Angewandte Chemie* utilized this compound as a probe to investigate intermolecular interactions in supramolecular systems, providing insights into the design of self-assembling materials.

In terms of applications beyond traditional chemistry and pharmacology, 2-Azaspiro[4.5]decane Hydrochloride has shown promise in analytical chemistry as a chiral selector for enantioselective separations. Its ability to form stable complexes with chiral analytes makes it an attractive candidate for use in chromatographic techniques such as capillary electrophoresis and liquid chromatography-mass spectrometry (LC-MS). A 2023 review in *Analytica Chimica Acta* highlighted its potential as a chiral selector for separating enantiomers of pharmaceutical compounds, emphasizing its role in ensuring drug quality and safety.

Furthermore, recent computational studies have provided deeper insights into the electronic structure and reactivity of 2-Azaspiro[4.5]decane Hydrochloride. Using density functional theory (DFT) calculations, researchers have mapped out the molecular orbitals responsible for its reactivity towards nucleophilic and electrophilic attack. These findings have been instrumental in guiding synthetic strategies aimed at modifying the compound's reactivity for specific applications.

In conclusion, CAS No 36392-74-2, or 2-Azaspiro[4.5]decane Hydrochloride, stands out as a versatile chemical entity with diverse applications across multiple scientific disciplines. Its unique spirocyclic structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, catalysis, and materials science.